Cas no 899996-73-7 (N-(2,4-difluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(2,4-difluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899996-73-7
• MF: C₁₆H₁₂F₂N₂O₄S
• MW: 366.339289665222
• CID: 5501070
• Update Time: 2025-07-09

N-(2,4-difluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• N-(2,4-difluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C16H12F2N2O4S/c1-9(15(21)19-13-7-6-10(17)8-12(13)18)20-16(22)11-4-2-3-5-14(11)25(20,23)24/h2-9H,1H3,(H,19,21)
• InChI Key： LBZYAJRPGIOYLH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)C(N1C(=O)C2=CC=CC=C2S1(=O)=O)C

Additional information on N-(2,4-difluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

N-(2,4-Difluorophenyl)-2-(1,1,3-Trioxo-2,3-Dihydro-1λ6,2-Benzothiazol-2-Yl)Propanamide: A Comprehensive Overview

The compound N-(2,4-difluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)propanamide (CAS No: 899996-73-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging uses in drug discovery and material science.

Benzothiazole derivatives have been extensively studied due to their unique electronic properties and structural flexibility. The difluorophenyl group attached to the molecule introduces additional electron-withdrawing effects, enhancing the compound's reactivity and stability. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic profiles of drugs, making this compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of N-(2,4-difluorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)propanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.

One of the most exciting developments involving this compound is its potential application in antiviral drug design. Recent findings suggest that benzothiazole derivatives can inhibit key viral enzymes responsible for replication and entry into host cells. The difluorophenyl substituent has been shown to enhance binding affinity to these enzymes, making this compound a strong candidate for antiviral therapies.

In addition to its medicinal applications, N-(2,4-difluorophenyl)-2-(1λ6-benzothiazol-2-yl)propanamide has also been explored for its role in optoelectronic materials. Its conjugated system allows for efficient charge transport properties, which are crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported promising results in terms of device efficiency and stability when this compound is incorporated into such systems.

The structural uniqueness of this compound also makes it an ideal candidate for studying non-linear optical properties. These properties are essential for applications in optical communication systems and laser technology. By leveraging the molecule's ability to interact with light in specific ways, scientists are exploring its potential in developing advanced optical materials.

From a safety standpoint, preliminary toxicity studies indicate that N-(difluorophenyl)-benzothiazole derivatives exhibit low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and bioaccumulation potential.

In conclusion, N-(2,4-difluorophenyl)-2-(1λ6-benzothiazol-2-yl)propanamide (CAS No: 899996-73-7) represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.